Blue light derived from multiple sources, including sunlight, generates reactive oxygen species (ROS) and negatively affects the skin in a manner similar to that of ultraviolet light. Cyanidin-3-O-glucoside (C3OG) and cyanidin-3-O-rutinoside (C3OR) are anthocyanin antioxidants that have protective effects on various tissues and cell types. However, the effects of anthocyanins on blue light-mediated changes remain unconfirmed. In this study, we determined the protective effects of C3OG and C3OR isolated and purified from waste cherry fruits (Prunus serrulata L. var. tomentella Nakai) against the blue light-induced ROS formation and inflammatory responses in HaCaT cells. It is showed that the treatment of C3OG and C3OR significantly reduced the blue light-induced cytotoxicity and ROS production in a dose dependent manner. Furthermore, we found that focal adhesion kinase (FAK) is a major upstream of blue light-induced expression of inflammatory cytokines (TNF-α, IL-6 and IL-8), and these effects were attenuated by C3OG or C3OR treatment. In the initial reaction, blue lights increased the phosphorylation of inhibitory-κB Kinase α (IKKα), c-jun N-terminal kinase (JNK), and p38. The phosphorylation of these intracellular proteins was reduced via FAK inhibitor, NAC (ROS scavenger), and anthocyanin treatments. After 24 h of blue light irradiation, C3OG or C3OR treatment markedly inhibited caspase-3-mediated apoptosis and cleaved-FAK-mediated anoikis, which is cell detachment-induced apoptosis. Therefore, our results indicate that C3OG and C3OR effectively protected human keratinocytes from harmful blue light-induced cytotoxicity and inflammation.

This study was performed to identify and profile the volatile compounds present in three different types of Perilla leaves collected from South Korea. Volatile compounds were analyzed by gas-chromatograph-mass spectrometry. In total, 41 volatile compounds were identified belonging to nine chemical classes (six alcohols, seven aldehydes, two benzodioxoles, two esters, three ethers, four ketones, five monoterpenes, one phenylpropanoid, and eleven sesquiterpenes). In cultivated type of var. frutescens (CF), weedy type of var. frutescens (WF), and weedy type of var. crispa (WC), a total of 34, 39, and 41 volatile compounds, respectively, were identified. The predominant compound in CF and WF was perilla ketone (PK; 87.2% and 64.5%, respectively) and in WC was perilla aldehyde (PA; 26.4%). There were 29 and 27 volatile compounds that showed significant differences of content between WC and CF or WF, respectively. In terms of chemotype based on the volatile compounds, CF and WC were PK type and PA or phenylpropanoid (PP) types, respectively. WF accessions, which were PK and PP types in chemical composition, showed intermediate characteristics in the composition of volatile compounds compared with CF and WC. The results obtained in this study identified successfully the composition and content of volatile compounds in Perilla crop in South Korea. These results will provide useful information for industries and research related to Perilla crop.

Despite advances in early detection and therapy, cancer still is a significant health challenge with the highest priority for investigation. Breast cancer represents the most common cancerous disease among women in the world. The study’s purpose is to estimate the cytotoxic activity of the edible mushroom Pleurotus ostreatus extract (PE), chitosan nanoparticles (ChNPs), and PE loaded with ChNPs (PELChNPs), as well as to identify the molecular docking of the cytotoxicity of methyl gallate (MG) as a main component of the PE against breast cancer (MCF-7) cell line. High-performance liquid chromatography (HPLC) analysis of PE exhibited the existence of various phenolic and flavonoid compounds such as MG, gallic acid, chlorogenic acid, hesperetin, naringenin, rutin, and cinnamic acid. The proliferation of the MCF-7 cell line was inhibited at 1, 3.9, and 62.50 µg/mL of PELChNPs, PE, and ChNPs, respectively. PELChNPs were more effective against the MCF-7 cell line than PE, particularly at low concentrations. For instance, at 7.8 µg/mL of PELChNPs and PE, the inhibitory % of MCF-7 proliferation was 20.59±1.75% and 8.57±0.59%, respectively. At 15.6 µg/mL of PELChNPs and PE, the inhibitory % of MCF-7 proliferation was 51.37±1.09% and 25.18±1.64%, respectively. While there is slight difference in the inhibition % of MCF-7 cells (98.64±0.21 and 97.22±0.16%) at high concentration 500 µg/mL of PELChNPs and PE, respectively. IC50 was 15.25 ± 0.54 µg/mL, 46.27 ± 1.94 µg/mL, and 337.38 ± 13.68 µg/mL against MCF-7 cell line of PELChNPs, PE, and ChNPs, respectively. The value of IC50 documented the efficacy of PELChNPs compared with the IC50 (5.91 ± 0.43 µg/mL) of Vinblastine sulfate. Noticeable distortions were observed in the MCF-7 cell line mainly treated with PELChNPs, followed by PE alone. While ChNPs exhibited less effect on the morphology of the MCF-7 cell line. Antioxidant activity of ChNPs, PE, and PELChNPs was evaluated compared with Trolox, which reflected IC50 = 118.33 ± 4.02, 85.63 ± 3.96, 36.80 ± 2.52 and 24.74 ± 0.45 µg/mL. Methyl gallate binding interactions were assessed using molecular docking with the MOE-Dock tool against the target crystal structures of Breast cancer cell line 3HB5. The results shed light on how molecular modeling techniques can inhibit methyl gallate with possible uses in treating breast cancer.

In this study, D-galactose was used to establish a model of liver dysfunction caused by oxidative stress in mice, and the effect of dandelion on improving the exercise capacity of mice with liver dysfunction was observed and its mechanism was expounded. This study examined the role and mechanism of dandelion in improving running ability, swimming endurance, blood biochemical indices, histopathological changes, and tissue mRNA expression changes. The animal results showed that dandelion extended the running and swimming time to exhaustion in liver dysfunctional mice, reduced the serum levels of blood urea nitrogen (BUN), blood lactic acid (BLA) and malondialdehyde (MDA) in the liver, and increased hepatic glycogen (HG) and muscle glycogen (MG) levels as well as uperoxide dismutase (SOD) and glutathione peroxidase (GSH-Px) activities. Histopathological observations suggested that dandelion alleviated lesions in the liver. The quantitative polymerase chain reaction (qPCR) analysis results showed that dandelion downregulated inducible nitric oxide synthase (iNOS) and tumor necrosis factor-alpha (TNF-α) mRNA expression and neuronal nitric oxide synthase (nNOS), copper/zinc-superoxide dismutase (Cu/Zn-SOD), manganese-superoxide dismutase (Mn-SOD), and catalase (CAT) expression in the liver and skeletal muscle of the liver-dysfunctional mice. In contrast, dandelion downregulated syncytin-1 mRNA expression in skeletal muscle of mice with a dysregulated liver. The positional analysis showed that the main components of dandelion were gallic acid, protocatechuic acid, chlorogenic acid, caffeic acid, p-coumaric acid, rutin, myricitrin, isoquercitrin, isochlorogenic acid A, and luteolin.

Although various fruits are consumed as fresh produce in South Korea, information on the concentrations of heavy metals in such fruits remains lacking despite the known toxic effects of the metals. Moreover, the health risks posed by seven potentially toxic metals (As, Ba, Cd, Cr, Ni, Pb, and Sb) ingested through fruit consumption have not been assessed using recent dietary data and occurrence data. Inductively coupled plasma-mass spectrometry was used to quantify these metals in 207 samples of fresh fruits mainly consumed in South Korea. The mean concentrations (mg kg−1 fresh weight) of the metals in all fruit samples were as follows: As  As (0.0086) > Ni (0.0081) > Sb (0.0080) > Ba (0.0031) > Cd (0.0027) > Cr (0.0001), and the hazard index, which is the sum of the hazard quotients, was 0.0275 (less than 1). The carcinogenic risks of As and Pb were 4.62E − 07 and 5.05E − 07, respectively (below 1E − 04). The hazard index of seven metals and carcinogenic risks of As and Pb indicated that no health risks were associated with fruit consumption in the Korean population. However, the hazard quotient and carcinogenic risk of Pb in apples were the highest for children aged 1–2 years, indicating that continuous targeted risk monitoring in this age group is required.

The decrease in estrogen due to menopause leads to impaired lipid metabolism and is closely related to the increase in metabolic syndrome due to weight gain. Hormone replacement therapy is effective for menopause, but with an increased risk of side effects. Danggui-yukhwang-tang (DYT) is a traditional drug, comprising seven herbs, used to treat diseases like slight fever with sweating, blood-flow disorders, and neurasthenia. However, the effect on menopausal obesity has not been reported. This study aimed to investigate the inhibitory effect of DYT on weight gain in female rats fed a high-fat diet after ovariectomy. Adipocyte differentiation was effectively reduced by DYT in 3T3-L1 cells, and the mRNAs of PPARγ, C/EBPα, and FABP4, which are adipogenesis-related genes, were reduced. In the in vivo study, OVX and HFD elevated body weight; however, its induction significantly decreased in the DYT-treated groups. The serum lipid profile was also examined, and DYT treatment significantly decreased LDL-cholesterol, triglyceride, and total cholesterol levels compared with the OVX and OVX + HFD groups. DYT treatment effectively reduced the temperature(s) of the tail and body in the rats. The study demonstrates that DYT inhibits adipogenic differentiation, hypercholesterolemia, and weight gain in a post-menopausal rat model by regulating adipogenic markers (PPARγ, C/EBPα, FABP4) and the serum lipid profile in OVX + HFD rats.

Many hangover cure products containing natural ingredients that are also effective against alcohol-related liver damage or improve liver function have recently become available. In addition to curing liver damage, antioxidants, anti-inflammatory agents, and blood ethanol reduction aids are emerging as relief targets that reduce hangover symptoms. We investigated the ameliorating effect of WON-21 herbal medicinal products by studying the mixing ratio of oriental medicine concept with respect to antioxidant potential, anti-inflammation, and aldehyde dehydrogenase (ALDH) and alcohol dehydrogenase (ADH) enzyme activities. WON-21 and its components exerted antioxidant and anti-inflammatory effects. Rutin, taxifolin, and quercetin showed superior antioxidant effects compared to the other components. WON-12 effectively reduced iNOS and COX-2 in LPS-stimulated macrophages. Quercetin and apigenin were 2 compounds effective for the inhibition of iNOS and COX-2. WON-21 and quercetin also significantly increased the activities of ALDH and ADH enzymes in a concentration-dependent manner.

The ability of natural plants to treat chronic diseases is closely related to their antioxidant function. Lactic acid bacteria (LAB) fermentation is an effective way to improve the nutritional value, biological activity and flavor of food. This study investigated the pH, titratable acidity, total polysaccharide, total flavone, total saponin, total polyphenol, and antioxidant activity of the FH06 beverage before and after probiotic fermentation. Results: After fermentation, FH06 had lower contents of total polysaccharides, total flavonoids, total saponins and total polyphenols but higher titratable acidity. The antioxidant activity was tested by total antioxidant capacity (FRAP method) and DPPH· scavenging ability. The FRAP value significantly increased after fermentation (P  中文翻译： 乳酸菌发酵FH06功能饮料的抗氧化能力、风味和理化特性：一种提高植物功能饮料抗氧化活性和风味的有前途的方法 天然植物治疗慢性疾病的能力与其抗氧化功能密切相关。乳酸菌（LAB）发酵是提高食品营养价值、生物活性和风味的有效途径。本研究调查了 FH06 饮料在益生菌发酵前后的 pH 值、可滴定酸度、总多糖、总黄酮、总皂苷、总多酚和抗氧化活性。结果：发酵后FH06的总多糖、总黄酮、总皂苷和总多酚含量较低，但可滴定酸度较高。通过总抗氧化能力（FRAP法）和DPPH·清除能力测试抗氧化活性。发酵后FRAP值显着升高（P < 0.05），发酵乳杆菌 grx08 的增幅最大，为 25.87%。对于DPPH·清除能力，各发酵值均下降，其中L. fermentum grx08下降幅度最小，为2.21%（P < 0.05）。GC-MS和感官分析结果表明，发酵消除了青草味、肉桂味和苦味等不良风味，突出了果香和柔和的酸味。结论：L. fermentum grx08发酵FH06的FRAP值和感官风味均得到显着改善，表明其作为兼具强抗氧化活性和良好风味的功能性食品具有巨大潜力。GC-MS和感官分析结果表明，发酵消除了青草味、肉桂味和苦味等不良风味，突出了果香和柔和的酸味。结论：L. fermentum grx08发酵FH06的FRAP值和感官风味均得到显着改善，表明其作为兼具强抗氧化活性和良好风味的功能性食品具有巨大潜力。GC-MS和感官分析结果表明，发酵消除了青草味、肉桂味和苦味等不良风味，突出了果香和柔和的酸味。结论：L. fermentum grx08发酵FH06的FRAP值和感官风味均得到显着改善，表明其作为兼具强抗氧化活性和良好风味的功能性食品具有巨大潜力。

Plants have evolved various mechanisms of adjusting their diurnal and seasonal growth and development in response to variations in day length and light quality. This plasticity is facilitated by intricate regulatory networks that comprise transcription factors, whose expression is modulated by the activity of photoreceptors. In Arabidopsis, B-box (BBX) transcription factors, which contain one or two Zn-ligating B-box motifs in their N-termini, serve as key mediators of light signaling for photomorphogenesis, shade avoidance, and photoperiodic flowering. While multiple BBX proteins may function as a single regulatory unit, the binding networks that form among members of the BBX family have not been extensively investigated. Here, we have demonstrated that the homodimerization of two B-box motifs containing CONSTANS protein (BBX1), which regulates light signaling and is the most extensively characterized among all BBX proteins, requires at least three B-box motifs. Therefore, the number of B-box motifs may significantly influence heterodimerization among BBX family members. An interactome analysis of all 32 known B-box family members revealed that the binding affinity between group III and V proteins with only one B-box motif is relatively weaker than that observed among other group members. In fact, the group V proteins BBX26 and BBX27 rarely interact with other BBX members. Taken together, the results of this study emphasize the importance of the B-box motif in network formation among BBX proteins and provide insights into investigating the various signaling pathways mediated by these networks.

Chronic stress is an important factor to several physical and mental diseases. Ishige foliacea, an edible brown seaweed, has various biological properties; however, its role in alleviating stress-induced depression remains unclear. Thus, the antidepressant-like effects of I. foliacea ethanolic extract (IE) were investigated using corticosterone (CORT)-treated HT22 cells and CORT-induced depressive mice. IE significantly reduced the production of reactive oxygen species (ROS) and inhibited monoamine oxidase (MAO) activity and protein expression; furthermore, it up-regulated the extracellular signal-regulated kinase (ERK)-cAMP response element-binding protein (CREB)-brain derived neurotrophic factor (BDNF) signaling pathway. In the CORT-induced depressive mice, IE administration (500 mg/kg, bodyweight) exerted antidepressant effects according to behavioral tests. In addition, IE activated the ERK-CREB-BDNF signaling pathway owing to CORT exposure in the hippocampus. Therefore, IE inhibited ROS production and MAO activity and improved depressive behaviors caused by stress hormones, which demonstrates the therapeutic potential of IE in the treatment of depression.